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Compound of Interest

Compound Name: Nickel thiocyanate

CAS No.: 20427-77-4

Cat. No.: B1164915

Get Quote

This technical guide provides a comprehensive overview of nickel(II) thiocyanate, a versatile

inorganic compound with significant applications in coordination chemistry, materials science,

and catalysis. This document is intended for researchers, scientists, and professionals in drug

development and related fields, offering detailed information on its chemical properties,

synthesis, and reactivity.

Core Chemical Identity and Properties
Nickel(II) thiocyanate is an inorganic compound with the chemical formula Ni(SCN)₂.[1][2] It

consists of a nickel atom in the +2 oxidation state coordinated to two thiocyanate anions.[3]

The compound typically appears as a green-brown or dark chocolate-colored powder in its

anhydrous form.[1][4] In aqueous solutions, it imparts a characteristic green color.[4][5]

Nickel(II) thiocyanate can also exist in hydrated forms, such as the green tetrahydrate,

Ni(SCN)₂·4H₂O, and a hemihydrate, Ni(SCN)₂·½H₂O.[5]

The structure of anhydrous Ni(SCN)₂ is a two-dimensional coordination polymer where each

nickel ion is octahedrally coordinated by four sulfur atoms and two nitrogen atoms from the
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bridging thiocyanate ligands.[1][3] This layered structure is held together by van der Waals

forces.[1] At low temperatures, nickel(II) thiocyanate exhibits antiferromagnetic properties.[1]

Quantitative Data Summary
A summary of the key quantitative properties of nickel(II) thiocyanate is presented in the table

below for easy reference and comparison.

Property Value References

Chemical Formula Ni(SCN)₂ [1][2]

Molar Mass 174.86 g/mol [1][2][3][6]

Appearance
Green-brown powder

(anhydrous)
[1]

Dark brown powder [5]

Green crystalline solid

(hydrated)
[3]

Density 2.59 g/cm³ [1]

Solubility in Water 35.48 g/100g solution at 25°C [5][7]

Melting Point Decomposes upon heating [1]

CAS Number 13689-92-4 [1][2][3]

Experimental Protocols
Detailed methodologies for the synthesis of nickel(II) thiocyanate are provided below. These

protocols are based on established literature procedures.

Synthesis of Nickel(II) Thiocyanate via Metathesis
Reaction
This common method involves the reaction of a soluble nickel salt with a soluble thiocyanate

salt, leading to the precipitation of an insoluble salt, leaving the desired nickel thiocyanate in

solution.
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Materials:

Nickel(II) sulfate (NiSO₄)

Barium thiocyanate (Ba(SCN)₂) or Potassium thiocyanate (KSCN)

Deionized water

Filter paper

Beakers

Stirring rod

Heating plate (optional)

Procedure:

Solution Preparation: Prepare separate aqueous solutions of nickel(II) sulfate and barium

thiocyanate.

Reaction: Slowly add the barium thiocyanate solution to the nickel(II) sulfate solution while

stirring continuously. A white precipitate of barium sulfate (BaSO₄) will form. NiSO₄(aq) +

Ba(SCN)₂(aq) → Ni(SCN)₂(aq) + BaSO₄(s)

Filtration: Filter the mixture to remove the insoluble barium sulfate precipitate. The filtrate is

an aqueous solution of nickel(II) thiocyanate.

Crystallization:

For Tetrahydrate (Ni(SCN)₂·4H₂O): Evaporate the filtrate at a low temperature (around

15°C) to induce crystallization of the green tetrahydrate.[5]

For Anhydrous (Ni(SCN)₂): After obtaining the hemihydrate by drying the tetrahydrate in a

desiccator, heat it to 150°C to yield the brown anhydrous form.[5]
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Synthesis of Nickel(II) Thiocyanate using Nickel
Carbonate or Hydroxide
This alternative method avoids the formation of a precipitate that needs to be filtered off.

Materials:

Freshly prepared nickel(II) carbonate (NiCO₃) or nickel(II) hydroxide (Ni(OH)₂)

Thiocyanic acid (HSCN) solution

Beaker

Stirring rod

Procedure:

Reaction: Dissolve the freshly prepared nickel(II) carbonate or hydroxide in a dilute solution

of thiocyanic acid.[5] NiCO₃(s) + 2HSCN(aq) → Ni(SCN)₂(aq) + H₂O(l) + CO₂(g) Ni(OH)₂(s) +

2HSCN(aq) → Ni(SCN)₂(aq) + 2H₂O(l)

Concentration and Crystallization: Concentrate the resulting green solution by gentle heating

and then cool to approximately 15°C to crystallize the tetrahydrate.[5]

Dehydration: Follow the dehydration procedure described in the previous method to obtain

the anhydrous form.[5]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate key aspects of nickel(II) thiocyanate's structure and its

application in catalysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chembk.com/en/chem/Nickel%20thiocyanate
https://www.chembk.com/en/chem/Nickel%20thiocyanate
https://www.chembk.com/en/chem/Nickel%20thiocyanate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coordination Environment of Nickel(II) in Ni(SCN)₂
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Caption: Octahedral coordination of Ni²⁺ in the Ni(SCN)₂ polymer.
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Workflow for Ni(SCN)₂-Catalyzed Suzuki-Miyaura Coupling

Start: Reactants
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Caption: Experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Applications in Catalysis
Nickel(II) thiocyanate complexes have emerged as effective catalysts for various organic

transformations, particularly in cross-coupling reactions.[8] These reactions are fundamental in
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the synthesis of complex organic molecules, including pharmaceuticals and functional

materials.[3]

Suzuki-Miyaura Coupling
Complexes of nickel(II) thiocyanate with phosphine ligands, such as (2S,3S)-2,3-

bis(diphenylphosphino)butane (Chiraphos), have demonstrated high activity in catalyzing

Suzuki-Miyaura coupling reactions.[8] This reaction forms a carbon-carbon bond between an

organoboron compound and an organohalide. The catalytic efficiency of these nickel
thiocyanate complexes is comparable to that of other nickel(II) salts like NiCl₂ or Ni(acac)₂.[8]

Buchwald-Hartwig Amination
Similar nickel(II) thiocyanate complexes also effectively catalyze Buchwald-Hartwig amination,

a reaction that forms a carbon-nitrogen bond between an aryl halide or pseudohalide and an

amine.[8] This highlights the versatility of Ni(SCN)₂ as a precursor for generating active

catalytic species for important bond-forming reactions.

Polymerization Reactions
Nickel(II) thiocyanate complexes are also utilized as catalysts in polymerization reactions.[8]

For instance, they can catalyze the polymerization of 1,4-dihalobenzenes to produce poly(1,4-

phenylenes) and the polymerization of 2-halo-3-hexylthiophenes to yield poly(3-

hexylthiophene-2,5-diyl).[8] These polymers are of interest for their applications in electronic

materials.

Safety and Handling
Nickel(II) thiocyanate is considered hazardous. It is toxic if inhaled or ingested and can cause

irritation to the skin, eyes, and respiratory system.[3] Furthermore, nickel compounds are

suspected carcinogens.[3] Appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a respirator, should be worn when handling this compound.[3] All work

should be conducted in a well-ventilated area.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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